Cas no 149647-66-5 (1,1'-Biphenyl,4-bromo-3-fluoro-4'-propyl-)

• Product Name: 1,1'-Biphenyl,4-bromo-3-fluoro-4'-propyl-
• CAS No: 149647-66-5
• MF: C₁₅H₁₄BrF
• MW: 293.174067020416
• CID: 100145
• PubChem ID: 19917644
• Update Time: 2025-09-20

1,1'-Biphenyl,4-bromo-3-fluoro-4'-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4-bromo-3-fluoro-4'-propyl-
• 1-bromo-2-fluoro-4-(4-propylphenyl)benzene
• 4-BROMO-2-FLUORO-4'-PROPYL-BIPHENYL
• 1,1'-Biphenyl,4-bromo-3-fluoro-4'-propyl
• 4-bromo-3-fluoro-4'-propylbiphenyl
• 4-n-propyl-3'-fluoro-4'-bromobiphenyl
• 4''-PROPYL-4-BROMO-3-FLUOROBIPHENYL
• 4-bromo-3-fluoro-4'-propyl-1,1'-Biphenyl
• 4'-PROPYL-4-BROMO-3-FLUOROBIPHENYL
• ZFMGWDOHMFHCRB-UHFFFAOYSA-N
• FT-0654239
• A808934
• 149647-66-5
• DTXSID10601305
• 1-bromanyl-2-fluoranyl-4-(4-propylphenyl)benzene
• 4/'/'-PROPYL-4-BROMO-3-FLUOROBIPHENYL
• 4-PROPYL-4-BROMO-3-FLUOROBIPHENYL
• SCHEMBL714794
• DB-063820

• Inchi： 1S/C15H14BrF/c1-2-3-11-4-6-12(7-5-11)13-8-9-14(16)15(17)10-13/h4-10H,2-3H2,1H3
• InChI Key： ZFMGWDOHMFHCRB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 292.02600
• Monoisotopic Mass: 292.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.7

Experimental Properties

• PSA: 0.00000
• LogP: 5.20770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls